Cas no 90293-87-1 (Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-)

Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]- structure
90293-87-1 structure
Product Name:Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-
CAS No:90293-87-1
MF:C16H22O5
MW:294.342885494232
CID:789823
PubChem ID:71429332
Update Time:2025-04-19

Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-
    • 4-(2-ethylhexoxycarbonyloxy)benzoic acid
    • 90293-87-1
    • DTXSID80848023
    • 4-({[(2-ETHYLHEXYL)OXY]CARBONYL}OXY)BENZOIC ACID
    • Inchi: 1S/C16H22O5/c1-3-5-6-12(4-2)11-20-16(19)21-14-9-7-13(8-10-14)15(17)18/h7-10,12H,3-6,11H2,1-2H3,(H,17,18)
    • InChI Key: YAPZWQDEYZQTOI-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC(C(=O)O)=CC=1)CC(CC)CCCC

Computed Properties

  • Exact Mass: 294.14672380g/mol
  • Monoisotopic Mass: 294.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 72.8Ų
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